Cas no 20980-22-7 (2-(piperazin-1-yl)pyrimidine)

• Product Name: 2-(piperazin-1-yl)pyrimidine
• CAS No: 20980-22-7
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD00040742
• CID: 51704
• PubChem ID: 88747
• Update Time: 2025-04-18

2-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-Piperazinyl)pyrimidine
• 1-(2-Pyrimidyl)piperazine dihydrochloride
• 1-(2-Pyrimidyl)piperazine
• 2-(1-Piperazino)pyrimidine
• N-(2-Pyrimidinyl)-piperazine
• 2-piperazino-pyrimidine
• 2-Piperazinopyrimidine
• N-(2-Pyrimidyl)piperazine
• 2-(1-Piperazinyl)pyr
• 2-Piperazin-1-ylpyrimidine
• 1-pp
• 1-PYRIMIDYL PIPERAZINE
• 2-(Piperazin-1-yl)pyrimidine
• 2,6-DICHLORO-4-[4-(4-METHYLPHENYL)-1,3-THIAZOL-2-YL]PYRIDINE
• 2-piperazin-1-yl-pyrimidine
• 2-Piperazinylpyrimidine
• PMPRZ
• RARECHEM AH CK 0195
• 2-(piperazin-1-yl)pyrimidine

• MDL： MFCD00040742
• Inchi： 1S/C8H12N4/c1-2-10-8(11-3-1)12-6-4-9-5-7-12/h1-3,9H,4-7H2
• InChI Key： MRBFGEHILMYPTF-UHFFFAOYSA-N
• SMILES： N1(C2N=CC=CN=2)CCNCC1
• BRN： 151178

Computed Properties

• Exact Mass: 164.10600
• Monoisotopic Mass: 164.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 41A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.158 g/mL at 25 °C(lit.)
• Melting Point: 32-34°C
• Boiling Point: 277 °C(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.587(lit.)
• Water Partition Coefficient: almost transparency
• PSA: 41.05000
• LogP: 0.28000
• Sensitiveness: Hygroscopic

2-(piperazin-1-yl)pyrimidine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：UV9702000
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：8
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines